2-Chloro-4-iodo-3-(methoxymethoxy)pyridine
Overview
Description
2-Chloro-4-iodo-3-(methoxymethoxy)pyridine is a chemical compound with the molecular formula C7H7ClINO2. It has a molecular weight of 299.5 . This compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C7H7ClINO2/c1-11-4-12-6-5(9)2-3-10-7(6)8/h2-3H,4H2,1H3 .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 299.5 . The compound’s IUPAC name is this compound , and its InChI code is 1S/C7H7ClINO2/c1-11-4-12-6-5(9)2-3-10-7(6)8/h2-3H,4H2,1H3 .Mechanism of Action
2-Chloro-4-iodo-3-(methoxymethoxy)pyridine is believed to act as a catalyst in organic reactions by activating the reactants and facilitating the reaction. In photoredox catalysis, this compound acts as a sensitizer, absorbing light energy and transferring it to the substrate, thus initiating the reaction. In addition, this compound is believed to act as a Lewis acid, forming a complex with the substrate, which facilitates the reaction.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of various drugs and pharmaceuticals, and the effects of these compounds on the body are well-known.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Chloro-4-iodo-3-(methoxymethoxy)pyridine in laboratory experiments is its versatility. It can be used as a sensitizer for photoredox catalysis, as a starting material for the synthesis of biologically active compounds, and as a catalyst for organic reactions. Furthermore, this compound is relatively easy to synthesize and is available commercially in high purity. However, there are some limitations to using this compound in laboratory experiments. It is a relatively expensive compound, and its reactivity can vary depending on the reaction conditions.
Future Directions
There are several potential future directions for the use of 2-Chloro-4-iodo-3-(methoxymethoxy)pyridine in scientific research. It could be used as a catalyst for a variety of organic reactions, including Diels-Alder, Friedel-Crafts, and Wittig reactions. In addition, this compound could be used in the synthesis of new drugs and pharmaceuticals. Finally, this compound could be used as a sensitizer for photoredox catalysis in the synthesis of a variety of compounds.
Synthesis Methods
2-Chloro-4-iodo-3-(methoxymethoxy)pyridine can be synthesized using a variety of methods. The most common method is the reaction of 4-iodo-3-methoxymethoxy pyridine with phosphorus oxychloride. This reaction yields this compound in high yield and purity. Alternatively, this compound can be synthesized via the reaction of 4-iodo-3-methoxymethoxy pyridine with a mixture of phosphorus pentachloride and sodium iodide. This method also yields this compound in high yield and purity.
Scientific Research Applications
2-Chloro-4-iodo-3-(methoxymethoxy)pyridine has been used in a variety of scientific research applications. It has been used as a sensitizer for photoredox catalysis, as a starting material for the synthesis of biologically active compounds, and as a catalyst for organic reactions. In addition, this compound has been used in the synthesis of various drugs and pharmaceuticals.
properties
IUPAC Name |
2-chloro-4-iodo-3-(methoxymethoxy)pyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClINO2/c1-11-4-12-6-5(9)2-3-10-7(6)8/h2-3H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIRQIFUYLWTPPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=CN=C1Cl)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClINO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.49 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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